Cas no 1805926-11-7 (6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1805926-11-7
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877487
• Update Time: 2025-07-15

6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-8-5(4-14)2-6(3-12)13-7(8)9(10)11/h2,4,9H,1H3
• InChI Key： RQFUJYUHLCXTRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde, identified by the CAS number 1805926-11-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The structure of this molecule incorporates a pyridine ring substituted with a cyano group at position 6, a difluoromethyl group at position 2, a methoxy group at position 3, and a carboxaldehyde group at position 4. These substituents contribute to its distinctive chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving advanced catalytic systems and optimized reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by strategic substitution reactions to introduce the cyano, difluoromethyl, methoxy, and carboxaldehyde groups. Researchers have explored various methodologies, including nucleophilic aromatic substitution, alkylation, and oxidation reactions, to achieve high yields and purity levels. These efforts have been documented in several peer-reviewed journals, highlighting the importance of this compound in contemporary chemical research.

The structural features of 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde make it an attractive candidate for applications in medicinal chemistry. The presence of electron-withdrawing groups such as the cyano and difluoromethyl groups enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor binding. Additionally, the carboxaldehyde group provides a site for further functionalization, enabling the development of bioisosteres or prodrugs with improved pharmacokinetic profiles.

In recent studies, this compound has been investigated for its potential as a lead molecule in the development of novel therapeutic agents targeting various disease states. For instance, researchers have explored its inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory drug design. Furthermore, computational modeling studies have revealed that this compound exhibits favorable drug-like properties, including good solubility and permeability, which are essential for effective drug delivery.

Beyond medicinal chemistry, 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic devices. Recent research has demonstrated that this compound can serve as an efficient electron acceptor due to its extended conjugation system and high electron-deficiency characteristics.

The synthesis and characterization of this compound have been extensively reported in scientific literature. For example, a study published in the Journal of Organic Chemistry detailed the optimization of reaction conditions for the synthesis of this molecule using microwave-assisted techniques. The authors highlighted the superior efficiency of microwave irradiation in achieving high yields while minimizing side reactions. Another study appearing in Medicinal Chemistry Communications explored the biological activity profile of this compound against various cancer cell lines, revealing its potent cytotoxic effects.

In terms of physical properties, 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate to high, facilitating its use in various chemical transformations. The molecule's UV-vis spectrum shows strong absorption bands in the visible region due to its conjugated system, making it suitable for applications requiring light absorption or emission properties.

The environmental impact and safety profile of this compound have also been evaluated to ensure compliance with regulatory standards. Studies indicate that it is not classified as hazardous under current regulations but should still be handled with appropriate precautions due to its chemical reactivity.

In conclusion, 6-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.